Cas no 191097-54-8 (Kuguacin R)

• Product Name: Kuguacin R
• CAS No: 191097-54-8
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 2087203
• PubChem ID: 75275660
• Update Time: 2025-04-21

Kuguacin R Chemical and Physical Properties

Names and Identifiers

• Kuguacin R
• 191097-54-8
• 8-(6-Hydroxy-6-methylhept-4-en-2-yl)-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-ene-16,19-diol
• (-)-Kuguacin R
• 8-[(4E)-6-hydroxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.0(1),(1)(3).0?,(1)(2).0?,?]nonadec-2-ene-16,19-diol

• Inchi： 1S/C30H48O4/c1-19(9-8-14-25(2,3)33)20-12-15-28(7)21-13-16-30-22(10-11-23(31)26(30,4)5)29(21,24(32)34-30)18-17-27(20,28)6/h8,13-14,16,19-24,31-33H,9-12,15,17-18H2,1-7H3
• InChI Key： PAZKUEDDPDHJSO-UHFFFAOYSA-N
• SMILES： O1C(C23CCC4(C)C(C(C)CC=CC(C)(C)O)CCC4(C)C2C=CC21C(C)(C)C(CCC32)O)O

Computed Properties

• Exact Mass: 472.35526001g/mol
• Monoisotopic Mass: 472.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins